Cas no 2227869-29-4 ((1S)-1-(1,5-dimethyl-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(1,5-dimethyl-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2227869-29-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6612521
• PubChem ID: 95732667
• Update Time: 2025-05-19

(1S)-1-(1,5-dimethyl-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1,5-dimethyl-1H-pyrazol-3-yl)ethan-1-ol
• EN300-1745856
• 2227869-29-4

• Inchi： 1S/C7H12N2O/c1-5-4-7(6(2)10)8-9(5)3/h4,6,10H,1-3H3/t6-/m0/s1
• InChI Key： RYDIKPRQABXLAG-LURJTMIESA-N
• SMILES： O[C@@H](C)C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-1-(1,5-dimethyl-1H-pyrazol-3-yl)ethan-1-ol

Compound CAS No. 2227869-29-4: (1S)-1-(1,5-Dimethyl-1H-Pyrazol-3-yl)ethan-1-ol

(1S)-1-(1,5-Dimethyl-1H-Pyrazol-3-yl)ethan-1-ol, identified by the CAS registry number 2227869-29-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of alcohols and features a chiral center at the ethanol moiety, which is a key structural element contributing to its unique properties. The molecule incorporates a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, which is known for its versatility in chemical synthesis and biological activity.

The pyrazole ring in (1S)-1-(1,5-Dimethyl-1H-Pyrazol-3-yl)ethan-1-ol is substituted with two methyl groups at positions 1 and 5, enhancing the compound's stability and potentially influencing its pharmacokinetic properties. The stereochemistry at the ethanol group (S configuration) plays a crucial role in determining the compound's interactions with biological systems, making it a valuable candidate for enantioselective synthesis and drug design.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form hydrogen bonds and participate in π-interactions makes it an attractive substrate for constructing bioactive molecules. Researchers have explored its applications in the development of kinase inhibitors, where the pyrazole moiety serves as a scaffold for binding to protein targets.

In terms of synthesis, (1S)-1-(1,5-Dimethyl-1H-Pyrazol-3-yl)ethan-1-ol can be prepared via various routes, including nucleophilic substitution and catalytic asymmetric reductions. These methods have been optimized to achieve high enantiomeric excess, which is critical for its use in asymmetric catalysis and chiral resolution studies.

The compound's stability under physiological conditions has been evaluated, revealing its suitability for in vivo studies. Its solubility properties and metabolic stability are currently under investigation to assess its potential as a drug candidate. Preliminary data suggest that it exhibits moderate clearance rates, which could be advantageous for chronic therapeutic applications.

In addition to its pharmacological relevance, (1S)-1-(1,5-Dimethyl-1H-Pyrazol-3-yl)ethan-1-ol has found applications in materials science. Its chiral nature enables the formation of liquid crystals with unique optical properties, making it a promising material for advanced display technologies.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, facilitating the design of novel derivatives with enhanced bioactivity.

In conclusion, (1S)-1-(1,5-Dimethyl-1H-Pyrazol-3